(5-(((2-Methylbenzyl)sulfonyl)methyl)furan-2-yl)(4-phenylpiperazin-1-yl)methanone

• IUPAC Name: [5-[(2-methylphenyl)methylsulfonylmethyl]furan-2-yl]-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C24H26N2O4S/c1-19-7-5-6-8-20(19)17-31(28,29)18-22-11-12-23(30-22)24(27)26-15-13-25(14-16-26)21-9-3-2-4-10-21/h2-12H,13-18H2,1H3
• InChI Key: IOLNNSOZFLHUNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CS(=O)(=O)CC2=CC=C(O2)C(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C24H26N2O4S
• Molecular Weight: 438.5 g/mol
• CAS No.: 1428371-80-5

Description

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule and the types of bonds (covalent, ionic, etc.) that hold these atoms together. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include reactions with other compounds under various conditions, its reactivity, and the products formed during these reactions.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, density, and refractive index. The compound’s chemical properties like its acidity or basicity, reactivity with other compounds, and stability can also be analyzed.

Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds structurally related to (5-(((2-Methylbenzyl)sulfonyl)methyl)furan-2-yl)(4-phenylpiperazin-1-yl)methanone has focused on their synthesis and potential biological activities. For example, the synthesis of N-phenylpyrazolyl aryl methanones derivatives, including arylthio/sulfinyl/sulfonyl groups, was conducted. These compounds showed favorable herbicidal and insecticidal activities, indicating the potential for agricultural applications (Wang et al., 2015).

Biological Activities and Antioxidant Properties

Derivatives of methanone compounds have been synthesized and analyzed for their antioxidant properties. For instance, bromophenol derivatives showed significant antioxidant power, comparing favorably to standard antioxidant compounds. This highlights their potential as molecules with antioxidant properties (Çetinkaya et al., 2012).

Corrosion Inhibition

A novel organic compound was investigated for its potential to inhibit mild steel corrosion in acidic media. The study demonstrated that the compound is an effective corrosion inhibitor, particularly in 1 N HCl, showcasing its application in material science and engineering (Singaravelu & Bhadusha, 2022).

Therapeutic Agent Development

Research into 2-furyl(4-{4-[(substituted)sulfonyl]benzyl}-1-piperazinyl)methanone derivatives revealed promising enzyme inhibitory activity. One compound showed exceptional inhibitory effects against acetyl- and butyrylcholinesterase, indicating potential therapeutic applications for diseases associated with these enzymes (Hussain et al., 2017).

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to how it exerts its effects at the molecular level. This often involves interactions with proteins or other biological molecules.

Safety and Hazards

This involves assessing the compound’s toxicity, flammability, and environmental impact. It’s important to know how to handle and store the compound safely, and what to do in case of accidental exposure.

Future Directions

This involves predicting or suggesting future research directions. This could include potential applications of the compound, modifications that could be made to improve its properties or reduce its hazards, or new methods of synthesis.